2-((4,6-diaminopyrimidin-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-(4,6-diaminopyrimidin-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C10H12N6O2S/c1-5-2-8(16-18-5)15-9(17)4-19-10-13-6(11)3-7(12)14-10/h2-3H,4H2,1H3,(H,15,16,17)(H4,11,12,13,14)
• InChI Key: HAMMXTQEXAIGON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NC(=CC(=N2)N)N
• Molecular Formula: C10H12N6O2S
• Molecular Weight: 280.31 g/mol

Description

2-((4,6-diaminopyrimidin-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide, also known as DMIA, is a chemical compound that has been studied for its potential use in scientific research. DMIA is a synthetic molecule that has been shown to have a variety of biochemical and physiological effects, making it an interesting compound for researchers to study.

Scientific Research Applications

Crystal Structure and Conformation

• Folded Conformation Analysis : The compounds related to 2-((4,6-diaminopyrimidin-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide exhibit a folded conformation around the methylene C atom of the thioacetamide bridge. This structural feature is crucial in determining the molecular interactions and stability of the compounds (Subasri et al., 2016).

Antifolate and Antitumor Activity

• Enhanced Antitumor Activity : Research has shown that certain derivatives of 2-((4,6-diaminopyrimidin-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide demonstrate increased potency against tumor cell growth. This is achieved through modifications in the molecule's structure, affecting its interaction with key biological targets like dihydrofolate reductase (DHFR) (Gangjee et al., 2000).

Hydrogen Bonding and Molecular Stability

• Intramolecular Hydrogen Bonding : The structural analysis of similar compounds has shown the presence of intramolecular N—H⋯N hydrogen bonds. These bonds play a significant role in stabilizing the folded conformation, which is essential for their biological activity and interaction with other molecules (Subasri et al., 2017).

Synthesis and Biological Evaluation

• Synthetic Approaches : Studies have been conducted on the synthesis of various derivatives of 2-((4,6-diaminopyrimidin-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide. These synthetic methods are crucial for creating compounds with potential therapeutic applications, especially in the field of cancer research (Gangjee et al., 2005).